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Compound of Interest

Compound Name: 2-Hydroxypropyl hexadecanoate

CAS No.: 3539-33-1

Cat. No.: B1330179

Get Quote

Executive Summary & Risk Profile
2-Hydroxypropyl hexadecanoate (CAS: 142-91-6) is a non-ionic surfactant and lipid excipient

frequently used in novel drug delivery systems (e.g., lipid nanoparticles, self-emulsifying drug

delivery systems). While often classified as non-hazardous under GHS standards for acute

toxicity, its handling in a research setting requires rigorous controls.

The Senior Scientist’s Perspective: In drug development, "safety" is bidirectional. We protect

the operator from potential irritation, but equally, we protect the excipient from operator-induced

contamination (hydrolysis, oxidation, biological contaminants). A compromised lipid yields

compromised data.
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Property Specification Operational Implication

Physical State Waxy solid or paste (at 20°C)
Requires heating for precise

aliquoting; thermal burn risk.[1]

Melting Point ~35–40°C (Isomer dependent)

Low melting point means it can

liquefy unexpectedly in warm

labs.[1]

Solubility
Soluble in Chloroform,

Ethanol, DCM

Solvent hazards often

supersede the lipid hazard.[1]

Reactivity Prone to hydrolysis/oxidation
Strict exclusion of moisture

and oxygen required.

Personal Protective Equipment (PPE) Matrix
Do not default to generic "lab safety." Select PPE based on the specific phase of your workflow.

Core PPE Requirements
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Component Standard
Technical Rationale (The
"Why")

Hand Protection Nitrile (≥0.11 mm)

Latex is permeable to many

organic solvents used to

solubilize this lipid.[1] Nitrile

provides necessary chemical

resistance and prevents

transfer of skin oils (sebum)

which contain palmitic acid,

confounding mass spec

analysis.

Eye Protection Chemical Splash Goggles

Preferred over safety glasses

when heating.[1] Hot lipid

splashes are viscous; they

stick to skin/eyes and retain

heat, causing deeper thermal

injury than water.

Respiratory Fume Hood (Primary)

N95 is unnecessary for the

solid unless micronizing.[1] All

solvent work must occur in a

certified fume hood to prevent

inhalation of organic vapors

(e.g., Chloroform).

Body
Cotton/Flame Resistant Lab

Coat

Synthetic blends can melt into

skin if exposed to fire (common

when using Bunsen burners or

heat guns for melting lipids).[1]

The Self-Validating PPE Protocol
Before initiating any experiment, perform the "Glove-Solvent Integrity Test":

Don gloves.

Apply a drop of the carrier solvent (e.g., Ethanol) to the fingertip.
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Wait 15 seconds.

Rub thumb and forefinger. If tackiness or cooling sensation changes, the glove batch is

compromised. Replace immediately.

Operational Workflows & Decision Logic
Workflow A: Aliquoting & Solubilization
Objective: Transfer lipid without introducing water (hydrolysis risk) or cross-contaminating.

Thermal Equilibration: 2-Hydroxypropyl hexadecanoate is often a hard wax. Do not chip it

(generates static/dust).

Action: Warm the original container to 45°C in a water bath or bead bath until fully

liquefied.

Inert Transfer:

Action: Flush the headspace of the receiving vial with Nitrogen or Argon before transfer.

Gravimetric Transfer:

Action: Use a glass pipette (plasticizers from plastic tips can leach into hot lipids).

Validation: Wipe the exterior of the pipette with a Kimwipe before dispensing to prevent

drips.

Workflow B: Handling Spills
Lipid spills are deceptive; they are invisible when molten and slippery when cooled.

Visualizing the Safety Logic:
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START: Define State of Matter

State: Solid/Waxy State: Molten (>40°C) State: In Solvent (e.g., Chloroform)

Risk: Static/Dust Risk: Thermal Burn + Adhesion Risk: Inhalation/Absorption

Use Anti-Static Spatula
Wear Safety Glasses

Use Splash Goggles
Glass Pipettes Only
Check Temp < 60°C

Fume Hood Mandatory
Double Glove (Nitrile)

Change Gloves q30min

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on the physical state of the lipid.[1]

Disposal & Decontamination Protocol
Standard laboratory detergents are often ineffective against hydrophobic lipid esters, leading to

slippery residues that pose long-term safety risks.

The "Dual-Solvent" Cleaning Method[1]
Solubilize: Apply Ethanol (70%) or Isopropanol to the surface first. This dissolves the lipid.

Emulsify: Apply a surfactant-rich detergent (e.g., Alconox) over the alcohol.

Remove: Wipe with absorbent pads.

Validate: Spray water on the surface. If it beads up, lipid residue remains. Repeat.

Waste Stream Management
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Waste Type Classification Disposal Container

Pure Lipid Non-Hazardous Organic
Solid Waste Bin (verify with

local EHS)

Solvated Lipid Hazardous Chemical Waste

Halogenated or Non-

Halogenated Solvent Waste

(depending on solvent)

Contaminated PPE Solid Waste

Standard Lab Trash (unless

contaminated with P-listed

solvents)

Emergency Response Procedures
Scenario: Molten Lipid Splash on Skin[1]

Do NOT peel: The lipid will solidify and adhere to the skin. Peeling it removes the epidermis.

Cool: Run cool (not ice cold) water over the area for 15 minutes to dissipate heat.

Solubilize (Medical Pro Only): Medical personnel may use mineral oil to gently soften the

lipid for removal.

Report: Document as a thermal burn with chemical complication.

Scenario: Spill Cleanup Workflow

1. Secure Area
(Alert Lab Mates) 2. Assess State

Liquid/Solvent

Solid/Waxy

Absorb with
Polypropylene Pads

Scrape with
Plastic Spatula

3. Solvent Wash
(Ethanol -> Soap)

4. Disposal
(Chemical Waste)

Click to download full resolution via product page
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Figure 2: Sequential protocol for managing 2-Hydroxypropyl hexadecanoate spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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